Cas no 1694462-92-4 (5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid)

5-(Carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid is a specialized organic compound featuring a furan-carboxylic acid core modified with a carbamoylmethanesulfinylmethyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for biologically active molecules. The sulfinyl and carbamoyl functional groups enhance its versatility in nucleophilic and electrophilic reactions, while the furan ring contributes to its stability and solubility in polar solvents. Its well-defined molecular architecture makes it suitable for applications requiring precise structural modifications, such as drug discovery and material science. The compound’s purity and consistent performance underscore its value in research and industrial settings.
5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid structure
1694462-92-4 structure
Product Name:5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid
CAS No:1694462-92-4
MF:C8H9NO5S
MW:231.225761175156
CID:6039780
PubChem ID:123100336
Update Time:2025-05-25

5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid
    • EN300-1277531
    • 5-[(carbamoylmethanesulfinyl)methyl]furan-2-carboxylic acid
    • AKOS029427216
    • 1694462-92-4
    • Inchi: 1S/C8H9NO5S/c9-7(10)4-15(13)3-5-1-2-6(14-5)8(11)12/h1-2H,3-4H2,(H2,9,10)(H,11,12)
    • InChI Key: VIXJBKQKGMMICV-UHFFFAOYSA-N
    • SMILES: S(CC(N)=O)(CC1=CC=C(C(=O)O)O1)=O

Computed Properties

  • Exact Mass: 231.02014356g/mol
  • Monoisotopic Mass: 231.02014356g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 130Ų

5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid Pricemore >>

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Additional information on 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid

5-(Carbamoylmethanesulfinyl)methylfuran-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1694462-92-4, known as 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound is characterized by its unique structure, which combines a methylfuran ring with a carbamoylmethanesulfinyl group, making it a promising candidate for various applications in drug discovery and agricultural pest control.

Recent studies have highlighted the potential of 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid as a lead compound in the development of novel bioactive agents. Researchers have demonstrated that this molecule exhibits remarkable selectivity towards specific biological targets, such as enzymes involved in metabolic pathways or receptors associated with disease states. Its ability to modulate these targets without significant off-target effects makes it an attractive candidate for therapeutic interventions.

In the context of agrochemistry, this compound has shown promise as a potential herbicide or fungicide. Preliminary experiments indicate that it can effectively inhibit the growth of certain plant pathogens while maintaining low toxicity to non-target organisms. This dual functionality underscores the versatility of 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid and its potential to address multiple challenges in both medical and agricultural sectors.

The synthesis of 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in synthetic methodologies have enabled chemists to streamline the production process, making large-scale synthesis more feasible. These improvements are expected to facilitate further research into the compound's properties and applications.

From a structural perspective, the methylfuran ring serves as a scaffold that enhances the molecule's stability and bioavailability. The carbamoylmethanesulfinyl group, on the other hand, contributes to its bioactivity by providing hydrogen bonding capabilities and electronic interactions with target molecules. This combination of structural features is believed to play a critical role in the compound's observed biological effects.

As interest in 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid continues to grow, researchers are exploring its potential for use in personalized medicine and sustainable agriculture. Ongoing studies aim to elucidate its mechanism of action at the molecular level, which could pave the way for the development of more effective drugs and agrochemicals.

In conclusion, 5-(carbamoylmethanesulfinyl)methylfuran-2-carboxylic acid represents a cutting-edge compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with its demonstrated bioactivity, positions it as a key player in future innovations within pharmaceutical and agricultural sciences.

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